Cas no 265977-72-8 ((Z)-N-(1-Chloro-3-oxo-1-phenyl-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide)

• Product Name: (Z)-N-(1-Chloro-3-oxo-1-phenyl-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide
• CAS No: 265977-72-8
• MF: C₂₁H₂₁ClN₂O₂
• MW: 368.856644392014
• MDL: MFCD00546956
• CID: 1090272
• PubChem ID: 46178389
• Update Time: 2025-06-18

(Z)-N-(1-Chloro-3-oxo-1-phenyl-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(1-Chloro-3-oxo-1-phenyl-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide
• N-[(Z)-1-chloro-3-oxo-1-phenyl-3-piperidin-1-ylprop-1-en-2-yl]benzamide
• AK142651
• AX8282466
• N-[(Z)-2-chloro-2-phenyl-1-(piperidine-1-carbonyl)vinyl]benzamide
• N-[(1Z)-1-Chloro-3-oxo-1-phenyl-3-(piperidin-1-yl)prop-1-en-2-yl]benzamide
• AKOS022175059
• DS-6518
• DB-258381
• C74379
• 265977-72-8
• Benzamide, N-[(1Z)-2-chloro-2-phenyl-1-(1-piperidinylcarbonyl)ethenyl]-
• MFCD00546956
• DTXSID10673022
• A877178
• CHEMBL1807360

• MDL： MFCD00546956
• Inchi： 1S/C21H21ClN2O2/c22-18(16-10-4-1-5-11-16)19(21(26)24-14-8-3-9-15-24)23-20(25)17-12-6-2-7-13-17/h1-2,4-7,10-13H,3,8-9,14-15H2,(H,23,25)/b19-18-
• InChI Key： FGCZYICKZZNEEU-HNENSFHCSA-N
• SMILES： Cl/C(/C1C=CC=CC=1)=C(/C(N1CCCCC1)=O)\NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 368.1291556g/mol
• Monoisotopic Mass: 368.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• XLogP3: 4.1

Experimental Properties

• Boiling Point: 597.5°C at 760 mmHg

(Z)-N-(1-Chloro-3-oxo-1-phenyl-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C